2-Phenylethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• IUPAC Name: 2-phenylethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C27H29NO3/c1-3-19-12-14-21(15-13-19)25-24(18(2)28-22-10-7-11-23(29)26(22)25)27(30)31-17-16-20-8-5-4-6-9-20/h4-6,8-9,12-15,25,28H,3,7,10-11,16-17H2,1-2H3
• InChI Key: SJDLDIRFIIVHKS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2C3=C(CCCC3=O)NC(=C2C(=O)OCCC4=CC=CC=C4)C
• Molecular Formula: C27H29NO3
• Molecular Weight: 415.5 g/mol

Description

2-Phenylethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a polyhydroquinoline derivative, a class of compounds recognized for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and enzyme-modulatory properties . Structurally, it features a hexahydroquinoline core substituted with a 4-ethylphenyl group at position 4 and a 2-phenylethyl ester at position 2. These modifications influence its physicochemical and biological behavior, distinguishing it from analogs with varying substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Phenylethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate typically involves multi-step organic reactions. One common method involves the condensation of 2-phenylethylamine with 4-ethylbenzaldehyde, followed by cyclization and esterification reactions. The reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for cost-effectiveness, scalability, and environmental considerations. This could include the use of continuous flow reactors, advanced purification techniques, and recycling of solvents and catalysts.

Chemical Reactions Analysis

Types of Reactions

2-Phenylethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This can be used to alter the oxidation state of the compound.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The conditions for these reactions can vary widely but often involve specific temperatures, pressures, and solvents to optimize the reaction rates and yields.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce an alcohol. Substitution reactions could introduce new aromatic or aliphatic groups, significantly altering the compound’s properties.

Scientific Research Applications

2-Phenylethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: Its derivatives might exhibit biological activity, making it a candidate for drug development.

Industry: It can be used in the development of new materials with unique properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-Phenylethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate depends on its specific application. In medicinal chemistry, it might interact with specific molecular targets such as enzymes or receptors, modulating their activity. The pathways involved could include inhibition of enzyme activity, receptor agonism or antagonism, or modulation of signal transduction pathways.

Comparison with Similar Compounds

Key Observations :

• Electron-withdrawing groups (e.g., Cl, F) enhance binding affinity in some antimicrobial analogs .
• Electron-donating groups (e.g., methoxy) correlate with antioxidant activity due to increased radical scavenging .
• Ester chain length and bulkiness (methyl vs. phenylethyl) influence lipophilicity and bioavailability. The 2-phenylethyl group in the target compound likely extends half-life compared to methyl esters .

Physicochemical Properties

Property	Target Compound	Ethyl 4-(2-chlorophenyl)-...	Methyl 4-(4-methoxyphenyl)-...
Molecular Weight	~465.5 g/mol	~428.9 g/mol	~383.4 g/mol
LogP (Predicted)	~5.2 (highly lipophilic)	~4.1	~3.5
Solubility	Low (hydrophobic ester)	Moderate (Cl enhances polarity)	Higher (methoxy improves water affinity)

Notes:

• Fluorinated analogs balance metabolic stability and solubility, making them candidates for oral formulations .

Biological Activity

The compound 2-Phenylethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a complex organic molecule belonging to the class of hexahydroquinoline derivatives. Its intricate structure includes a quinoline core and various functional groups, which contribute to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, applications in medicinal chemistry, and relevant research findings.

Molecular Characteristics

• Molecular Formula : C26H31NO3
• Molecular Weight : Approximately 475.6 g/mol
• Structural Features : The compound features a phenylethyl group and a carboxylate functional group, contributing to its unique biological interactions.

Structural Comparison

The following table compares 2-Phenylethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate with similar compounds:

Compound Name	Structural Features	Unique Attributes
2-Methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline	Lacks phenylethyl group	Simpler structure; fewer functional groups
Ethyl 2-(4-methoxyphenyl)-5-oxohexahydroquinoline	Contains methoxy group	Exhibits different biological activity profile
Methyl 4-(3-methoxyphenyl)-7-(4-methylphenyl)-2-methylhexahydroquinoline	Substituted methyl groups	Potentially different pharmacological effects

Research indicates that 2-Phenylethyl 4-(4-ethylphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate interacts with various cellular targets. These interactions may modulate biochemical pathways related to:

• Cell Proliferation : The compound has shown potential in influencing cellular growth and division.
• Stress Responses : It may play a role in cellular responses to oxidative stress and other stimuli.
• Enzyme Inhibition : Preliminary studies suggest it may inhibit certain enzymes involved in metabolic pathways.

Research Findings

Recent studies have focused on the compound's potential therapeutic applications:

• Anticancer Activity : In vitro studies have demonstrated that the compound can induce cytotoxic effects in cancer cell lines by promoting apoptosis and inhibiting cell viability through mechanisms involving caspase activation and NF-kB inhibition.
  • For instance, analogs of similar structures have shown dose-dependent inhibition of cell viability in lung cancer cells (A549 cells), suggesting that this compound could be developed as a chemotherapeutic agent .
• Neuroprotective Effects : Investigations into the neuroprotective properties of the compound indicate potential benefits in models of neurodegenerative diseases. The modulation of signaling pathways related to neuronal survival has been noted.
• Anti-inflammatory Properties : The compound's ability to modulate inflammatory responses has been explored. It may inhibit pro-inflammatory cytokines and reduce inflammation in various models.

Case Studies

Several case studies have highlighted the biological activities of similar compounds:

• Chalcone Derivatives : Research on chalcone derivatives has shown promising anticancer activities through the inhibition of NF-kB and activation of MAPK pathways . Similar mechanisms may be applicable to our compound.
• Kava Analog Studies : Kava-derived compounds have been studied for their anxiolytic properties and potential to reduce cancer incidence in populations consuming kava regularly . This suggests that compounds with similar structural features may exhibit beneficial health effects.

Q & A

Q. Methodological Strategies :

• Temperature Control : Cyclization at 80–100°C improves ring closure efficiency .
• Solvent Optimization : Polar aprotic solvents (e.g., DMF) enhance intermediate solubility, while toluene facilitates azeotropic water removal .
• Catalyst Screening : Lewis acids (e.g., ZnCl₂) or Brønsted acids (e.g., p-TsOH) increase reaction rates .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization (ethanol/water) ensures high purity (>95%) .

Advanced: How to resolve contradictions in pharmacological data across studies?

Q. Analytical Approaches :

• Structural Variability : Compare substituent effects (e.g., ethylphenyl vs. chlorophenyl groups) on bioactivity. For example, electron-withdrawing groups (Cl) may enhance enzyme inhibition compared to alkyl substituents .
• Assay Conditions : Standardize in vitro protocols (e.g., cell lines, incubation time) to minimize variability.
• Purity Validation : Use HPLC (C18 column, acetonitrile/water mobile phase) to confirm compound integrity (>98% purity) .

Advanced: How to design structure-activity relationship (SAR) studies for this compound?

Q. Methodology :

Substituent Variation : Synthesize analogs with modified aryl (e.g., methoxy, nitro) or ester groups (e.g., propyl, benzyl) .

Biological Screening :

• Enzyme Assays : Measure IC₅₀ values against targets (e.g., cyclooxygenase-2 for anti-inflammatory activity).
• Cellular Models : Test cytotoxicity (MTT assay) and apoptosis induction (flow cytometry) in cancer cell lines.

Computational Modeling :

• Docking Studies (AutoDock Vina) : Predict binding modes to receptors (e.g., EGFR kinase domain) .
• QSAR Analysis : Correlate substituent electronic parameters (Hammett σ) with bioactivity .

Advanced: What mechanisms underlie its interaction with biological targets?

Q. Proposed Mechanisms :

• Enzyme Inhibition : The hexahydroquinoline core may intercalate into enzyme active sites (e.g., DNA topoisomerase II), while the 4-ethylphenyl group enhances hydrophobic interactions .
• Receptor Modulation : Ester groups could act as hydrogen bond acceptors with residues in ligand-binding pockets (e.g., G-protein-coupled receptors) .
  Validation Methods :
• Surface Plasmon Resonance (SPR) : Quantify binding kinetics (KD values).
• Mutagenesis Studies : Identify critical amino acids for interaction .

Basic: How to assess the compound’s stability under experimental conditions?

Q. Protocols :

• Thermal Stability : Thermogravimetric analysis (TGA) at 25–300°C to determine decomposition points.
• pH Stability : Incubate in buffers (pH 2–12) and monitor degradation via HPLC .
• Light Sensitivity : Store in amber vials and test photo-degradation under UV/visible light .

Advanced: What strategies mitigate synthetic challenges like low regioselectivity?

Q. Solutions :

• Directed Ortho-Metalation : Use directing groups (e.g., esters) to control substituent positions .
• Microwave-Assisted Synthesis : Reduces reaction time and improves regioselectivity .
• Protecting Groups : Temporarily block reactive sites (e.g., silyl ethers for hydroxyl groups) during synthesis .